2-(Boc-amino)-5-aza-spiro[3.4]octane

• IUPAC Name: tert-butyl N-(5-azaspiro[3.4]octan-2-yl)carbamate
• InChI: InChI=1S/C12H22N2O2/c1-11(2,3)16-10(15)14-9-7-12(8-9)5-4-6-13-12/h9,13H,4-8H2,1-3H3,(H,14,15)
• InChI Key: JSUVVSXSEJHJRL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC2(C1)CCCN2
• Molecular Formula: C12H22N2O2
• DSSTOX Substance ID: DTXSID001166724
• Molecular Weight: 226.32 g/mol
• CAS RN: 1363381-16-1

Description

“2-(Boc-amino)-5-aza-spiro[3.4]octane” is a type of room-temperature ionic liquid derived from commercially available tert-butyloxycarbonyl-protected amino acids (Boc-AAILs).

Synthesis Analysis

The synthesis of “this compound” involves three successful routes. One of the approaches involved annulation of the cyclopentane ring and the remaining two approaches involved annulation of the four-membered ring.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the empirical formula C11H20N2O3. Its molecular weight is 228.29 g/mol.

Physical And Chemical Properties Analysis

“this compound” is a viscous liquid at room temperature. It has a molecular weight of 228.29 g/mol. The compound has one hydrogen bond donor and four hydrogen bond acceptors. It has a rotatable bond count of 2.

Scientific Research Applications

Spiro[piperidine-3,3′-oxindoles] Synthesis

A study by Holmquist et al. (2015) describes an enantioselective route to spiro[piperidine-3,3′-oxindoles] from isatin ketimines, involving the aza-Henry reaction of N-Boc-isatin ketimines. This method provides a way to synthesize nitro amino esters with good diastereoselectivity and excellent enantioselectivity, which can be transformed into spiro[piperidine-3,3′-oxindoles] after various chemical processes (Holmquist et al., 2015).

Synthesis of β-Lactam and 1,3-dioxolan-4-one Spiro Compounds

Tsuno et al. (2006) researched the cycloaddition reaction of Schiff bases with ketenes, leading to the formation of spiro compounds constructed between β-lactam and 1,3-dioxolan-4-one. This work contributes to the synthesis of complex spiro compounds with potential applications in various fields of chemistry (Tsuno, Kondo, & Sugiyama, 2006).

Synthesis of N-Boc-2,3-methano-β-proline

Adamovskyi et al. (2014) reported an unusual rearrangement of a 1-oxa-6-azaspiro[2.5]octane derivative that provides access to novel 5-substituted 2-azabicyclo[3.1.0]hexanes. This synthetic application demonstrates the synthesis of N-Boc-2,3-methano-β-proline, showing the potential of spirocyclic compounds in amino acid synthesis (Adamovskyi et al., 2014).

Synthesis of Spiro-Piperidine Derivatives

Research by Ribeiro et al. (1994) focused on the synthesis of 5-Aza-spiro-[3,5] nonane and 6-aza-spiro-[4,5] decane derivatives. This synthesis was achieved via alkylation followed by cyclisation of halogeno aminonitrile, illustrating the potential of spirocyclic compounds in creating complex molecular structures (Ribeiro et al., 1994).

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral according to the GHS classification. The hazard statements include H301. The precautionary statements include P301 + P310.

Future Directions

While specific future directions for “2-(Boc-amino)-5-aza-spiro[3.4]octane” are not mentioned in the available resources, the compound’s synthesis and properties suggest potential applications in various fields, including drug discovery.